Cas no 2171907-97-2 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid
• CAS No: 2171907-97-2
• MF: C₂₆H₂₃N₃O₅
• MW: 457.477926492691
• CID: 6570573
• PubChem ID: 165812426
• Update Time: 2025-05-26

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid
• EN300-1507927
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-amido]cyclobutane-1-carboxylic acid
• 2171907-97-2

• Inchi： 1S/C26H23N3O5/c30-23(29-26(24(31)32)12-6-13-26)22-21(11-5-14-27-22)28-25(33)34-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-5,7-11,14,20H,6,12-13,15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： UDSDKUWUUOMVEK-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)NC(C1C(=CC=CN=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 457.16377084g/mol
• Monoisotopic Mass: 457.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 118Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic Acid (CAS No. 2171907-97-2)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid is a highly sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2171907-97-2, represents a pinnacle of molecular design, integrating multiple functional groups to potentially enhance its pharmacological properties. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an amino group linked to a pyridine ring, further substituted with a cyclobutane carboxylic acid moiety, makes it a versatile candidate for further investigation in medicinal chemistry.

The structural complexity of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid suggests a multifaceted approach to its potential applications. The fluoren derivative is known for its stability and rigidity, which can be advantageous in the design of bioactive molecules. This stability is complemented by the electron-withdrawing nature of the cyclobutane ring, which can influence the electronic properties of the molecule and its interactions with biological targets.

In recent years, there has been a surge in interest towards heterocyclic compounds due to their diverse biological activities. The pyridine ring in 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid is particularly noteworthy, as it is a common pharmacophore in many drugs used to treat various diseases. The incorporation of an amino group into this framework provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications.

The carboxylic acid moiety at the terminal position of the molecule not only adds to its structural diversity but also opens up possibilities for salt formation and conjugation with other biomolecules. This feature is particularly relevant in drug development, where prodrugs and conjugates are often employed to improve bioavailability and target specificity. The combination of these functional groups makes 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid an intriguing candidate for further exploration.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging these tools, scientists can rapidly screen large libraries of compounds, including 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid, for potential therapeutic applications. These studies have hinted at its potential as an inhibitor of various enzymes and receptors involved in metabolic disorders, cancer, and inflammation.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups while maintaining high yields and purity. This level of synthetic sophistication is crucial for ensuring that the final product meets the stringent requirements of pharmaceutical development. The use of advanced techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies has been instrumental in achieving this goal.

In conclusion, 1-({(9H-fluorenylmethoxycarbonyl})amino)pyridine-2-amidocyclobutane-1-carboxylic acid (CAS No. 2171907-97-2) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into various therapeutic areas. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of novel drugs that address unmet medical needs.